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Compound of Interest

Compound Name: Potassium phenyltrifluoroborate

Cat. No.: B120242

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of potassium phenyltrifluoroborate
(KPhBFs3), a versatile and increasingly important reagent in modern organic synthesis. Its
superior stability and reactivity profile compared to traditional boronic acids make it a valuable
tool in drug discovery and development.

Core Properties and Data

Potassium phenyltrifluoroborate is a white, crystalline solid that is notably stable to air and
moisture, simplifying its handling and storage.[1][2] This stability, coupled with its high reactivity
in various cross-coupling reactions, has led to its widespread adoption in synthetic chemistry.[1]

[3]
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Property Value Source(s)
Molecular Weight 184.01 g/mol [L1[4115116171[8]
Molecular Formula CeHsBF3K [L][4][5]107]18]
CAS Number 153766-81-5 [11[416][71[8]

White to almost white
Appearance , [1]
crystalline powder

Melting Point 296-301 °C [1][6]
potassium;trifluoro(phenyl)bora

IUPAC Name _ (11141071
nuide
DVAFPKUGAUFBTJ-

InChl Key [L][41[6]1[7]
UHFFFAOYSA-N

SMILES --INVALID-LINK--(F)(F)F.[K+] [11[4117]

Purity >98% [1]

Synthesis and Reaction Pathways

The synthesis of potassium phenyltrifluoroborate and its subsequent use in carbon-carbon
bond formation are critical processes for synthetic chemists.

Synthesis of Potassium Phenyltrifluoroborate

A common and efficient method for synthesizing potassium aryltrifluoroborates involves the
reaction of the corresponding arylboronic acid with potassium hydrogen difluoride (KHF2). This
method is effective for converting boronic acids, their corresponding boroxines, or crude
reaction mixtures directly to the stable trifluoroborate salt.[9]
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Phenylboronic Acid Potassium Hydrogen Difluoride Water
(CeHsB(OH)2) (KHF?2) (H20)

Reaction in
Aqueous Methanol

Potassium Phenyltrifluoroborate
(CeHsBF3K)
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Combine Reactants:
- KPhBF3
- Aryl Halide (Ar-X)
- Base (K2CO3)

;

Add Pd(OAc)z Catalyst
and Solvent (MeOH)

Heat to Reflux
(65-80 °C)

onitor by TLC/GC

Workup:
- Cool & Concentrate
- Extract with Organic Solvent

Purification:
Column Chromatography

Isolated Biaryl Product
(Ph-Ar)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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